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Safeguarding Researchers: A Guide to Handling
Agropine
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Compound of Interest

Compound Name: Agropine

Cat. No.: B1203042

For laboratory professionals engaged in pioneering research and drug development, the safe
handling of chemical compounds is paramount. This guide provides essential safety and
logistical information for the handling of Agropine, a low molecular weight opine compound
found in plant crown gall tumors. While a comprehensive Safety Data Sheet (SDS) with
detailed toxicological information for Agropine is not readily available in public resources, this
document outlines prudent safety measures based on its known chemical properties and
general best practices for handling compounds with unknown hazard profiles.

Chemical and Physical Properties of Agropine

Understanding the fundamental properties of a substance is the first step in safe handling. The
following table summarizes the known chemical and physical data for Agropine.[1][2]
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Property Value

Chemical Formula C11H20N207
Molecular Weight 292.29 g/mol [1][2]
CAS Number 70699-77-3[2][3]

3-[(3S,6R)-2-0x0-6-[(1S,2R,3R)-1,2,3,4-
IUPAC Name tetrahydroxybutyl]morpholin-3-yl]propanamide[1]
[2]

(1'-deoxy-D-mannitol-1'-yl)-L-glutamine, 1',2'-
Synonyms
lactone[2]

Personal Protective Equipment (PPE) and Handling

Given the absence of specific toxicity data for Agropine, a cautious approach to handling is
essential. The following PPE and handling procedures are recommended as a minimum
standard to minimize potential exposure.

Engineering Controls:

o Work with Agropine in a well-ventilated area.

o For procedures that may generate dust or aerosols, use a chemical fume hood.
Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

e Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves prior to use
and change them frequently.

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

o Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, a NIOSH-approved respirator may be necessary. Consult with your institution's
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environmental health and safety (EHS) office for respirator selection and fit-testing.
Hygiene Measures:
» Avoid inhalation of dust or contact with skin and eyes.

e Wash hands thoroughly with soap and water after handling Agropine and before leaving the
laboratory.

e Do not eat, drink, or smoke in areas where Agropine is handled.

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining a safe laboratory environment and
ensuring environmental protection.

Storage:
o Store Agropine in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials. While specific
incompatibilities for Agropine are not documented, it is prudent to store it away from strong
oxidizing agents.

Disposal:

» Dispose of Agropine and any contaminated materials as chemical waste in accordance with
all applicable local, state, and federal regulations.

e Do not dispose of Agropine down the drain or in the regular trash.

o Consult your institution's EHS office for specific guidance on chemical waste disposal
procedures.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Agropine, from
receipt to disposal, emphasizing safety at each step.
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Experimental Workflow for Handling Agropine
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Caption: A logical workflow for the safe handling of Agropine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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